Cas no 18029-12-4 (N-[methyl(methylamino)boranyl]methanamine)

N-[methyl(methylamino)boranyl]methanamine structure
18029-12-4 structure
N-[methyl(methylamino)boranyl]methanamine
18029-12-4
C3H11BN2
85.94380
2783210

N-[methyl(methylamino)boranyl]methanamine Properties

Names and Identifiers

    • N-[methyl(methylamino)boranyl]methanamine
    • Boranediamine,N,N',1-trimethyl;

Computed Properties

  • 86.10150

Experimental Properties

  • 0.32500
  • 24.06000

N-[methyl(methylamino)boranyl]methanamine Synthesis

Synthetic Circuit 1

88916-89-6 88916-89-6
18029-12-4 18029-12-4
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Reagents: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 2

52950-75-1 52950-75-1
593-51-1 593-51-1
18029-12-4 18029-12-4
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Reagents: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 3

88916-89-6 88916-89-6
18029-12-4 18029-12-4
1817722-98-7 1817722-98-7
90993-58-1 90993-58-1
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 4

52950-75-1 52950-75-1
593-51-1 593-51-1
18029-12-4 18029-12-4
1817722-98-7 1817722-98-7
90993-58-1 90993-58-1
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

N-[methyl(methylamino)boranyl]methanamine Raw materials

N-[methyl(methylamino)boranyl]methanamine Preparation Products

N-[methyl(methylamino)boranyl]methanamine Related Literature

18029-12-4 (N-[methyl(methylamino)boranyl]methanamine) Related Products

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